molecular formula C10H9Cl2FO B15383292 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one

1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one

Cat. No.: B15383292
M. Wt: 235.08 g/mol
InChI Key: MAUQVRGXBINJHP-UHFFFAOYSA-N
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Description

1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one is a halogenated aromatic ketone featuring a propan-2-one backbone substituted with chlorine at the 1-position and a 3-chloro-4-(fluoromethyl)phenyl group. This compound belongs to a broader class of α-chlorinated ketones, which are pivotal intermediates in organic synthesis, particularly for heterocyclic compounds like pyrazoles and benzoxazines . Its unique fluoromethyl substituent at the 4-position of the phenyl ring distinguishes it from analogs, influencing its electronic, steric, and physicochemical properties.

Properties

Molecular Formula

C10H9Cl2FO

Molecular Weight

235.08 g/mol

IUPAC Name

1-chloro-1-[3-chloro-4-(fluoromethyl)phenyl]propan-2-one

InChI

InChI=1S/C10H9Cl2FO/c1-6(14)10(12)7-2-3-8(5-13)9(11)4-7/h2-4,10H,5H2,1H3

InChI Key

MAUQVRGXBINJHP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C1=CC(=C(C=C1)CF)Cl)Cl

Origin of Product

United States

Biological Activity

1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one, a compound with significant biological activity, is notable for its potential applications in medicinal chemistry and agrochemicals. This article explores the biological activity of this compound, emphasizing its synthesis, mechanisms of action, and therapeutic potential based on diverse research findings.

The molecular formula of 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one is C10H9Cl2FC_{10}H_{9}Cl_{2}F, with a molecular weight of approximately 235.08 g/mol. The compound features a chloro group and a fluoromethyl group attached to a phenyl ring, contributing to its unique chemical properties and reactivity.

Table 1: Basic Chemical Information

PropertyValue
Molecular FormulaC10H9Cl2F
Molecular Weight235.08 g/mol
CAS Number1806555-30-5
DensityN/A
Boiling PointN/A

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit varying degrees of antimicrobial activity. For instance, derivatives containing electron-withdrawing groups like trifluoromethyl or chloro groups have shown enhanced activity against bacterial strains such as Chlamydia and other Gram-positive and Gram-negative bacteria.

A study highlighted that the presence of the trifluoromethyl group significantly enhances the antichlamydial activity of related compounds. In contrast, analogs lacking this substituent demonstrated minimal or no biological activity, underscoring the importance of specific functional groups in modulating biological effects .

The mechanism by which 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one exerts its biological effects is primarily through interference with bacterial protein synthesis and cell wall integrity. The compound's ability to inhibit key enzymatic pathways in bacterial cells has been a focus of recent studies, revealing its potential as an antibiotic agent.

Study 1: Antichlamydial Activity

In a series of experiments assessing antichlamydial activity, compounds structurally similar to 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one were tested for their efficacy against Chlamydia trachomatis. Results indicated that certain derivatives exhibited IC50 values as low as 5.2 μg/mL, demonstrating significant inhibition of chlamydial progeny without cytotoxic effects on human cells .

Study 2: Antibacterial Efficacy

Another study evaluated the antibacterial properties of various derivatives against Neisseria meningitidis and Haemophilus influenzae. The findings revealed moderate antibacterial activity, with some compounds showing potency comparable to established antibiotics .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Substituents Molecular Formula Molar Mass (g/mol) Boiling Point (°C) Key Features
1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one (Target) 3-Cl, 4-CH₂F C₁₀H₈Cl₂FO 249.08 Not reported Fluoromethyl group enhances polarity; potential for hydrogen bonding .
1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one 2-Cl, 4-SCF₃ C₁₀H₇Cl₂F₃OS 303.13 Not reported Trifluoromethylthio group increases lipophilicity; higher molar mass.
1-(3-Chloro-4-(trifluoromethyl)phenyl)propan-2-one 3-Cl, 4-CF₃ C₁₀H₈ClF₃O 236.62 254.1 (predicted) Trifluoromethyl group imparts strong electron-withdrawing effects.
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one 4-OCH₃, hydrazinylidene C₁₀H₁₁ClN₂O₂ 226.66 Not reported Planar conformation; N–H⋯O hydrogen bonding stabilizes crystal packing.
3-(4-Chlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one 4-Cl (enone), 4-OH C₁₅H₁₁ClO₂ 258.70 Not reported Conjugated enone system; hydroxyl group enables solubility in polar solvents.

Key Observations :

  • Substituent Effects : The fluoromethyl group (CH₂F) in the target compound balances moderate polarity with steric bulk, contrasting with the stronger electron-withdrawing trifluoromethyl (CF₃) in or the lipophilic trifluoromethylthio (SCF₃) in .
  • Crystallography : Hydrazinylidene derivatives (e.g., ) exhibit planar molecular conformations and hydrogen-bonded networks, enhancing thermal stability. The target compound likely adopts similar packing patterns due to its polar substituents.

Yield Comparison :

  • Hydrazinylidene derivatives (e.g., ) achieve moderate yields (20–50%), while complex pyridinylmethoxy analogs () report lower yields (1–20%) due to multi-step syntheses .

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